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Compound of Interest

Compound Name: Claturafenib

Cat. No.: B15610645 Get Quote

Technical Support Center: Claturafenib
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Claturafenib. The following information is designed to address common challenges,

particularly those related to solubility for in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is Claturafenib and what is its mechanism of action?

Claturafenib (also known as PF-07799933 or ARRY-440) is an orally active, brain-penetrant,

and selective pan-mutant BRAF inhibitor.[1][2][3][4] It works by inhibiting the BRAF protein, a

key component of the MAPK/ERK signaling pathway, which is often constitutively activated in

various cancers due to BRAF gene mutations.[1][5] Claturafenib has demonstrated inhibitory

activity against Class I, II, and III BRAF mutants.[1][4][6]

Q2: What are the basic physical and chemical properties of Claturafenib?
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Property Value

CAS Number 2754408-94-9[1][2][7]

Molecular Formula C18H15Cl2F2N5O3S[2][7]

Molecular Weight 490.31 g/mol [2][3][7]

Appearance White solid[2]

Q3: I am having trouble dissolving Claturafenib for my in vitro assay. What is the

recommended solvent?

The most commonly recommended solvent for preparing a stock solution of Claturafenib is

dimethyl sulfoxide (DMSO).[1][2][3] It is crucial to use fresh, anhydrous DMSO, as its

hygroscopic nature can lead to reduced solubility of the compound.[1][3]

Troubleshooting Solubility Issues
Problem: My Claturafenib is not fully dissolving in DMSO, or it precipitates out of solution.

This section provides a systematic approach to troubleshooting solubility problems with

Claturafenib.

Initial Steps: Stock Solution Preparation
If you are encountering solubility issues, please review and follow this detailed protocol for

preparing a Claturafenib stock solution.

Experimental Protocol: Preparation of a 10 mM Claturafenib Stock Solution in DMSO

Pre-warming: Allow the vial of solid Claturafenib and a sealed bottle of anhydrous DMSO to

equilibrate to room temperature before opening to minimize water absorption.

Weighing: Accurately weigh the desired amount of Claturafenib powder. For example, for 1

mL of a 10 mM stock solution, you would need 4.903 mg of Claturafenib (Molecular Weight:

490.31 g/mol ).
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the solid

Claturafenib.

Mechanical Agitation: Vortex the solution vigorously for 1-2 minutes.

Sonication (if necessary): If the compound has not fully dissolved, place the vial in an

ultrasonic bath for 5-10 minutes.[1][2]

Gentle Warming (if necessary): As a further step, you can gently warm the solution to 37°C

for a short period. Some suppliers suggest warming up to 60°C can aid dissolution.[8]

Visual Inspection: A successfully prepared stock solution should be clear and free of any

visible particulates.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[1][3] Manufacturer recommendations suggest storage at -80°C for up to

a year and at -20°C for up to one month.[1][3]

Solubility Data in Common Solvents
The following table summarizes the reported solubility of Claturafenib in DMSO.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 80 - 125 163.16 - 279.06

Sonication and gentle

warming may be

required. Use of fresh,

anhydrous DMSO is

critical.[1][2][3][8]

Water Insoluble Insoluble [3]

Ethanol Insoluble Insoluble [3]
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Troubleshooting Workflow for Persistent Solubility
Issues
If you continue to experience precipitation, especially after diluting the stock solution into your

aqueous assay media, follow this workflow:
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Precipitation observed in assay medium

Is the final DMSO concentration <0.5%?

Reduce final DMSO concentration

No

Is the final drug concentration too high?

Yes

Lower the final Claturafenib concentration

Yes

Consider a co-solvent system (e.g., with PEG300, Tween-80)

No

Does your media contain serum?

Test in serum-free media or with reduced serum

Yes

Solubility issue resolved

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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